Benzyl 4-(dimethylcarbamoyl)piperidine-1-carboxylate

• IUPAC Name: benzyl 4-(dimethylcarbamoyl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H22N2O3/c1-17(2)15(19)14-8-10-18(11-9-14)16(20)21-12-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
• InChI Key: QWZYOLMIAPYFKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCN(CC1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

Benzyl 4-(dimethylcarbamoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate (0.442 g, 0.00100 mol) was added to a solution of 1-[(benzyloxy)carbonyl]piperidine-4-carboxylic acid (0.263 g, 0.00100 mol) in methylene chloride (3.00 mL, 0.0468 mol), followed by 4-methylmorpholine (0.440 mL, 0.00400 mol) and dimethylamine in tetrahydrofuran (2.00 M, 0.750 mL). The mixture was stirred at rt for 1 h and was diluted with ethyl acetate (20 mL). The solution was washed with NaHCO3 (7.5%, 3×5 mL) and with brine (5 mL) successively. The organic layer was dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue was purified by Combiflash eluting with ethyl acetate/hexane to give the desired product.

Synthesis routes and methods II

Procedure details